Cas no 1425842-80-3 (2-Pyridinecarboxylic acid, 3-chloro-5-ethoxy-)

• Product Name: 2-Pyridinecarboxylic acid, 3-chloro-5-ethoxy-
• CAS No: 1425842-80-3
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 2134854
• Update Time: 2023-08-04

2-Pyridinecarboxylic acid, 3-chloro-5-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 3-chloro-5-ethoxy-2-Pyridinecarboxylic acid
• 2-Pyridinecarboxylic acid, 3-chloro-5-ethoxy-

• Inchi： 1S/C8H8ClNO3/c1-2-13-5-3-6(9)7(8(11)12)10-4-5/h3-4H,2H2,1H3,(H,11,12)
• InChI Key： CQOUFNVFLFOCSP-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=NC=C(C=1)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Topological Polar Surface Area: 59.4